2-(benzylthio)-N-((1-(pyrazin-2-yl)piperidin-4-yl)methyl)acetamide
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Description
2-(benzylthio)-N-((1-(pyrazin-2-yl)piperidin-4-yl)methyl)acetamide is a useful research compound. Its molecular formula is C19H24N4OS and its molecular weight is 356.49. The purity is usually 95%.
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Scientific Research Applications
Molecular Design for Enhanced Solubility and Absorption
Compounds with structural similarities to "2-(benzylthio)-N-((1-(pyrazin-2-yl)piperidin-4-yl)methyl)acetamide" have been explored for their potential in improving drug solubility and absorption. For example, the development of K-604, a potent inhibitor of human acyl-coenzyme A:cholesterol O-acyltransferase (ACAT), showcases the importance of molecular design in enhancing aqueous solubility and oral absorption, which could be relevant for designing new drugs based on the mentioned compound (K. Shibuya et al., 2018).
Antitumor Activity
Research on similar structures has indicated potential antitumor activities. For instance, benzopyranylamine compounds have shown activity against human breast, CNS, and colon cancer cell lines, highlighting the therapeutic potential of structurally related compounds in cancer treatment (L. Jurd, 1996).
Synthesis and Antitumor Activity of Novel Derivatives
The synthesis of novel thiophene, pyrimidine, coumarin, pyrazole, and pyridine derivatives from related compounds has been explored for their antitumor activity, demonstrating the versatility of such compounds in developing new anticancer drugs (M. Albratty et al., 2017).
Insecticidal Activity
Compounds with structural similarities have been investigated for their insecticidal properties against pests such as the cotton leafworm, Spodoptera littoralis, providing a foundation for developing new, effective insecticides (A. Fadda et al., 2017).
Analgesic and Antiparkinsonian Activities
Research into related pyridine derivatives has revealed promising analgesic and antiparkinsonian activities, suggesting the potential for compounds like "this compound" to contribute to treatments for neurological disorders (A. Amr et al., 2008).
Properties
IUPAC Name |
2-benzylsulfanyl-N-[(1-pyrazin-2-ylpiperidin-4-yl)methyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N4OS/c24-19(15-25-14-17-4-2-1-3-5-17)22-12-16-6-10-23(11-7-16)18-13-20-8-9-21-18/h1-5,8-9,13,16H,6-7,10-12,14-15H2,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HHBRZQABOUISLO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CNC(=O)CSCC2=CC=CC=C2)C3=NC=CN=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.